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Compound of Interest

Compound Name: Methyl 5-oxodecanoate
CAS No.: 6093-95-4
Cat. No.: B1619763

Get Quote

Introduction & Scope

Methyl 5-oxodecanoate (CAS: 6093-95-4) is a keto-fatty acid methyl ester (keto-FAME).[1]
While often encountered as a minor metabolite in microbial fermentation or as a specific insect
pheromone intermediate, it serves as a critical reference standard in lipidomics and organic
synthesis.[1]

Characterizing this molecule presents a specific challenge: distinguishing the position of the
ketone group along the aliphatic chain. Unlike simple saturated FAMES, the 5-oxo functionality
alters the polarity and fragmentation pathways, requiring specific analytical protocols.[1]

This guide provides a self-validating workflow for the synthesis and rigorous characterization of
Methyl 5-oxodecanoate, designed for researchers requiring high-purity standards.

Physicochemical Profile
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Before initiating analysis, the physical behavior of the analyte must be understood to select
appropriate solvents and chromatographic conditions.[1]

Property Value | Characteristic Notes
Formula C11H2003

MW 200.28 g/mol

Appearance Colorless to pale yellow oil

Predicted atm.[1][2][3][4] BP
Boiling Point ~115-120 °C @ 5 mmHg ~250°C. Do not distill at atm.

pressure.

- Soluble in CHCIz, MeOH, )
Solubility ELO. H Insoluble in water.[1]
20, Hexane

) Typical for mid-chain keto
Refractive Index ~1.435-1.440
esters.[1]

. ) ) Store at 4°C; avoid strong
Stability Air/Moisture Stable o
bases (hydrolysis risk).[1]

Synthesis Protocol (Reference Standard
Preparation)

Rationale: Commercial standards for specific keto-FAMESs can be expensive or chemically
impure.[1] The following protocol utilizes a Blaise Reaction or Organocadmium/Zinc coupling
approach to ensure the ketone is strictly at position 5.[1]

Reaction Pathway:

e Precursor: Glutaric anhydride (5-carbon backbone) is opened with methanol to form
Monomethyl Glutarate.[1]

» Activation: Conversion to the acyl chloride.[1]
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o Coupling: Reaction with Pentylzinc bromide (or similar organometallic) to attach the C5 tail.

[1]

Step-by-Step Methodology

Phase A: Preparation of Methyl 4-(chloroformyl)butyrate

Reflux Glutaric Anhydride (11.4 g, 0.1 mol) in dry Methanol (50 mL) for 4 hours.

Evaporate methanol to yield Monomethyl Glutarate.[1]

React with Thionyl Chloride (SOClz, 1.2 eq) at 60°C for 2 hours.

Remove excess SOCIz under vacuum.[1] Result: Methyl 4-(chloroformyl)butyrate.[1]
Phase B: Formation of Methyl 5-oxodecanoate

» Reagent Prep: Prepare Pentylzinc bromide (0.1 mol) in dry THF from 1-bromopentane and
Zn dust.

e Coupling: Cool the acyl chloride (from Phase A) to 0°C in THF.

» Addition: Add the Pentylzinc reagent dropwise over 30 minutes. Note: Organozinc is
preferred over Grignard to prevent addition to the ester group.[1]

e Quench: Stir for 2 hours, then quench with saturated NHa4Cl.
o Extraction: Extract with Diethyl Ether (3x), wash with brine, dry over MgSOa.
 Purification: Vacuum distillation (target fraction: 115-120°C @ 5 mmHg).

Analytical Method 1: GC-MS Characterization[1]

Expertise Insight: In Mass Spectrometry, simple FAMESs fragment predictably.[1] However, the
5-ox0 group introduces a "weak link" for

-cleavage.[1] The presence of m/z 99 and m/z 129 (alongside the classic m/z 74) is the
diagnostic fingerprint for this specific isomer.[1]
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Instrument Parameters

o System: Agilent 7890/5977 (or equivalent).

Column: DB-Wax or HP-88 (Polar columns preferred to separate keto-isomers).[1]

o Dimensions: 30 m x 0.25 mm x 0.25 pm.[1]

Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

Inlet: Split 50:1 @ 250°C.

Oven Program:
o Hold 60°C for 2 min.
o Ramp 10°C/min to 240°C.

o Hold 5 min.

Fragmentation Logic & Interpretation

The Electron Impact (El, 70eV) spectrum must be validated against the following cleavage
mechanisms:

o McLafferty Rearrangement (Ester): The universal FAME marker.[1]
o Mechanism:[1] Transfer of

-hydrogen (from C4) to the ester carbonyl.[1]
o Diagnostic lon:m/z 74 (Base peak or very high intensity).[1]
o -Cleavage (Ketone - Left): Cleavage between C4 and C5.[1]
o Fragment:
(Acylium ion from tail).[1]

o Diagnostic lon:m/z 99.
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o -Cleavage (Ketone - Right): Cleavage between C5 and C6.[1]

o Fragment:

(Acylium ion from head).[1]

o Diagnostic lon:m/z 129.

McLafferty Rearrangement Gamma-H Transfer > mi/z 74
(Ester End) (Base Peak)

Methy! 5-oxodecanoate Alpha-Cleavage Loss of Ester Chain > m/z 99
(MW 200) (C4-C5 Bond) [C5H11-COJ+

Loss of Alkyl Tail m/z 129

[MeOOC-(CH2)3-COJ+

Alpha-Cleavage
(C5-C6 Bond)

-

Click to download full resolution via product page

Figure 1: Mass Spectrometry fragmentation pathways for structural confirmation of Methyl 5-
oxodecanoate.[1]

Analytical Method 2: NMR Spectroscopy

Causality: While GC-MS confirms the mass fragments, it cannot definitively rule out
rearrangement isomers during ionization.[1] NMR provides the in-situ map of the carbon
backbone, proving the ketone is at C5 and not C4 or C6.[1]

Protocol

e Solvent: CDCIs (Deuterated Chloroform).[1]
e Concentration: 10 mg in 0.6 mL.[1]

o Reference: TMS (0.00 ppm).

1H NMR Assignment (400 MHz)
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. Shift ( . . Assighment
Position Multiplicity Integration Lodi
ogic
ppm) g
Methyl ester
, protons
-OCHs 3.67 Singlet (s) 3H o
(Characteristic).
[1]
-protons to the
H-4, H-6 2.40 - 2.45 Multiplet (m) 4H ketone.[1]
Deshielded by
C=0.
H-2 2.33 Triplet (t) 2H -protons to the
ester.[1]
-protons
H-3 1.90 Quintet (m) 2H (between ester
and ketone).[1]
H-7 1.58 Multiplet (m) 2H -proton to ketone
(alkyl side).[1]
) Bulk methylene
H-8, H-9 1.25-1.35 Multiplet (m) 4H ]
chain.[1]
i Terminal methyl
H-10 0.89 Triplet (1) 3H

group.[1]

Validation Check: The key differentiator is the integration of the 2.40 ppm region (4H total for H-
4 and H-6) and the distinct triplet at 2.33 ppm (H-2). If the ketone were at C4, the splitting
patterns in the 2.3-2.6 ppm region would shift significantly.[1]

Analytical Method 3: FTIR Spectroscopy

Purpose: Rapid confirmation of functional groups and purity check (absence of -OH or Acid -
COOH bands).
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» Mode: ATR (Attenuated Total Reflectance) on neat oil.[1]

o Key Bands:
o 1740 cm~1: Ester C=0 stretch (Strong, sharp).
o 1715 cm~1: Ketone C=0 stretch (Strong, slightly lower freq than ester).[1]
o 2950-2850 cm~*: C-H stretches (Aliphatic).

o No broad band @ 3400 cm~*: Confirms no unreacted Glutaric acid or hydrolysis products.

[1]

Quality Control & Purity Specifications
For use as a reference standard, the material must meet these criteria:
e GC Purity: >98.0% (Area normalization).

e Moisture: <0.1% (Karl Fischer).[1]

e Acid Value: <1.0 mg KOH/g (Ensures no free fatty acid degradation).[1]

Synthesis Workflow Diagram
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Figure 2: Synthetic workflow for the production of high-purity Methyl 5-oxodecanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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